Cas no 1342547-02-7 (5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride)

• Product Name: 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride
• CAS No: 1342547-02-7
• MF: C₁₀H₁₂Cl₂O₄S
• MW: 299.170880317688
• CID: 4590397
• PubChem ID: 62104602
• Update Time: 2025-07-01

5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 5-chloro-2-(3-methoxypropoxy)-

• Inchi： 1S/C10H12Cl2O4S/c1-15-5-2-6-16-9-4-3-8(11)7-10(9)17(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： SWDABNNNAZWZBM-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC=C1OCCCOC

Computed Properties

• Exact Mass: 297.983
• Monoisotopic Mass: 297.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2

Additional information on 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride

5-Chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl Chloride: A Comprehensive Overview

The compound 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride (CAS No. 1342547-02-7) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring that is further substituted with a chlorine atom and a 3-methoxypropoxy group. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in modern chemical research. These compounds are known for their reactivity and ability to form stable bonds with other molecules, making them ideal for use as intermediates in the synthesis of complex molecules. The 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride compound, in particular, has been utilized in the creation of bioactive compounds due to its ability to participate in nucleophilic substitution reactions. This property has been extensively explored in the context of drug discovery, where it has been employed to develop novel therapeutic agents targeting various diseases.

The synthesis of 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of the corresponding benzene derivative followed by chlorination to introduce the sulfonyl chloride group. The presence of the 3-methoxypropoxy group plays a critical role in stabilizing the molecule and enhancing its reactivity. This group also contributes to the compound's solubility properties, which are essential for its application in solution-based chemical reactions.

In terms of applications, 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride has found significant use in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. For instance, it has been employed in the development of kinase inhibitors, which are a class of drugs that target specific enzymes involved in cellular signaling pathways. The sulfonyl chloride group is particularly valuable in such applications due to its ability to form covalent bonds with amino acids, thereby enabling the creation of potent enzyme inhibitors.

Moreover, this compound has also been explored for its potential in materials science. Its ability to form stable polymers through nucleophilic substitution reactions has led to its investigation as a precursor for advanced polymeric materials with tailored properties. These materials could find applications in fields such as electronics, optics, and biomedical engineering.

Recent advancements in green chemistry have also influenced the synthesis and application of 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride. Researchers have developed more sustainable methods for its production, including the use of catalytic systems that minimize waste and reduce environmental impact. These innovations align with global efforts to promote environmentally friendly chemical processes while maintaining high standards of product quality.

In conclusion, 5-chloro-2-(3-methoxypropoxy)benzene-1-sulfonyl chloride is a versatile and valuable compound with a wide range of applications across various disciplines. Its unique chemical structure and reactivity make it an essential tool in organic synthesis, particularly in the development of bioactive compounds and advanced materials. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.